Cas no 62879-02-1 (2,4(1H,3H)-Pyrimidinedione, 6-[[(3-nitrophenyl)methylene]amino]-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 6-[[(3-nitrophenyl)methylene]amino]-
• CAS No: 62879-02-1
• MF: C₁₁H₈N₄O₄
• MW: 260.20562171936
• CID: 429325
• PubChem ID: 23937185

2,4(1H,3H)-Pyrimidinedione, 6-[[(3-nitrophenyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-[[(3-nitrophenyl)methylene]amino]-
• 6-[(3-nitrophenyl)methylideneamino]-1H-pyrimidine-2,4-dione
• 62879-02-1
• 6-{[(3-Nitrophenyl)methylidene]amino}pyrimidine-2,4(1H,3H)-dione
• Oprea1_816362
• DTXSID40635951

• Inchi： InChI=1S/C11H8N4O4/c16-10-5-9(13-11(17)14-10)12-6-7-2-1-3-8(4-7)15(18)19/h1-6H,(H2,13,14,16,17)
• InChI Key： CSCYISISPPXCFH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])C=NC2=CC(=O)NC(=O)N2

Computed Properties

• Exact Mass: 260.05464
• Monoisotopic Mass: 260.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 116Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 113.7